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Compound of Interest

Compound Name: tert-Butyl hexanoate

Cat. No.: B3050300

A Comprehensive Technical Guide to tert-Butyl
Hexanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physical and chemical properties of tert-
butyl hexanoate, a key intermediate in various organic syntheses. This guide is intended for
researchers, scientists, and professionals in the field of drug development and related
industries.

Core Properties of tert-Butyl Hexanoate

tert-Butyl hexanoate, also known by its IUPAC name tert-butyl hexanoate, is a carboxylate
ester with the chemical formula C10H2002.[1] It is recognized for its role as a versatile
chemical intermediate.

Nomenclature and Identifiers

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3050300?utm_src=pdf-interest
https://www.benchchem.com/product/b3050300?utm_src=pdf-body
https://www.benchchem.com/product/b3050300?utm_src=pdf-body
https://www.benchchem.com/product/b3050300?utm_src=pdf-body
https://www.benchchem.com/product/b3050300?utm_src=pdf-body
https://www.benchchem.com/product/b3050300?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-hexanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name tert-butyl hexanoate[1]

Hexanoic acid, 1,1-dimethylethyl ester; hexanoic

Synenyms acid tert-butyl ester[1]

CAS Number 2492-18-4[1]

Molecular Formula C10H2002[1]

Molecular Weight 172.26 g/mol [1]

InChl Key DANUJARGWMPVQX-UHFFFAOYSA-N[1]
SMILES CCCCCC(=0)0C(C)(C)C[1]

Physical Properties

Quantitative data for some physical properties of tert-butyl hexanoate are not consistently
reported in publicly available literature. The table below summarizes the available information.

Property Value
Boiling Point Not available[2][3]
Melting Point Not available[2]
Density Not available[2]

- Sparingly soluble in water; Soluble in organic
Solubility

solvents.

Refractive Index Not available[2]

Spectral Data

Spectral analysis is crucial for the identification and characterization of tert-butyl hexanoate.
Available spectral data includes:

e 13C NMR Spectroscopy|[1]
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e Gas Chromatography-Mass Spectrometry (GC-MS)[1]

 Infrared (IR) Spectroscopy[1]

Chemical Properties and Reactivity

tert-Butyl hexanoate exhibits chemical properties characteristic of esters, including
susceptibility to hydrolysis and transesterification. The bulky tert-butyl group, however, can
influence the reaction rates due to steric hindrance.

Synthesis of tert-Butyl Hexanoate

The synthesis of tert-butyl hexanoate can be achieved through several standard esterification
methods. A common laboratory-scale synthesis involves the reaction of hexanoyl chloride with
tert-butanol.

Reactants

(Hexanoyl Chloride] ' tert-Butanol '
AN
\ /
\&eacti%

Reaction in the presence of a non-nucleophilic base (e.g., pyridine)

Z N\
7 N\
/ Products \
Gert—Butyl Hexanoate] [Pyridinium Hydrochloride]

Click to download full resolution via product page

Synthesis of tert-Butyl Hexanoate

Hydrolysis
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Under acidic or basic conditions, tert-butyl hexanoate can be hydrolyzed to yield hexanoic
acid and tert-butanol. The tert-butyl group makes this ester relatively resistant to acid-catalyzed
hydrolysis compared to less sterically hindered esters. However, under strongly acidic
conditions, the cleavage of the tert-butyl ester can proceed via a stable tert-butyl carbocation
intermediate.

Gert-Butyl Hexanoate) ( Acid (H*) or Base (OH™) Catalyst ) (Water (H20) )

Hydrolysis
tert-Butanol

Click to download full resolution via product page

Hydrolysis of tert-Butyl Hexanoate

Transesterification

Transesterification is a process where the tert-butyl group of tert-butyl hexanoate is
exchanged with another alkyl group from an alcohol, catalyzed by an acid or a base. This
reaction is reversible and can be driven to completion by using a large excess of the reactant
alcohol.

Experimental Protocols

The following are detailed methodologies for key experiments involving tert-butyl hexanoate.

Synthesis of tert-Butyl Hexanoate from Hexanoyl
Chloride and tert-Butanol

Objective: To synthesize tert-butyl hexanoate via the reaction of hexanoyl chloride with tert-
butanol.

Materials:

e Hexanoyl chloride
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e tert-Butanol

e Pyridine (or another suitable non-nucleophilic base)

» Anhydrous diethyl ether (or other suitable aprotic solvent)
e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Rotary evaporator

o Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, magnetic
stirrer)

Procedure:

 In a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
tert-butanol and pyridine in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen
or argon).

e Cool the mixture in an ice bath.

e Slowly add a solution of hexanoyl chloride in anhydrous diethyl ether to the cooled mixture
with continuous stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by slowly adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with dilute hydrochloric
acid (to remove pyridine), saturated sodium bicarbonate solution (to remove unreacted acid
chloride and acid), and brine.

» Dry the organic layer over anhydrous magnesium sulfate.
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« Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude tert-butyl hexanoate.

 Purify the crude product by vacuum distillation or column chromatography.

Acid-Catalyzed Hydrolysis of tert-Butyl Hexanoate

Objective: To hydrolyze tert-butyl hexanoate to hexanoic acid and tert-butanol using an acid
catalyst.

Materials:

 tert-Butyl hexanoate

e Aqueous solution of a strong acid (e.g., sulfuric acid or hydrochloric acid)
o Diethyl ether

o Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

o Standard laboratory glassware

Procedure:

In a round-bottom flask, combine tert-butyl hexanoate and the aqueous acid solution.
e Heat the mixture under reflux with stirring for several hours.

e Monitor the reaction by TLC.

» After completion, cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

o Wash the organic layer with a saturated sodium bicarbonate solution to extract the hexanoic
acid as its sodium salt.
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e The aqueous layer containing the sodium hexanoate can be acidified with a strong acid and
extracted with diethyl ether to isolate the hexanoic acid.

» The organic layer from the initial extraction contains tert-butanol, which can be isolated by
drying the solution over anhydrous sodium sulfate, filtering, and removing the solvent by
distillation.

Applications in Research and Drug Development

The tert-butyl ester functional group is a valuable protecting group for carboxylic acids in multi-
step organic syntheses, a common practice in drug development. Its stability under certain
conditions and the specific methods for its removal allow for selective reactions at other parts of
a complex molecule. The synthesis and reactions of tert-butyl hexanoate serve as a model for
the behavior of this important functional group.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of tert-butyl hexanoate. The summarized data, experimental protocols, and reaction diagrams
are intended to be a valuable resource for researchers and professionals in the chemical and
pharmaceutical sciences. While some physical properties are not well-documented, the
provided information on its chemical reactivity and synthesis offers a solid foundation for its
application in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of tert-butyl
hexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050300#physical-and-chemical-properties-of-tert-
butyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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